N-(4-chlorophenyl)-2-(3-ethyl-5-methylphenoxy)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(3-ethyl-5-methylphenoxy)acetamide
• InChI: InChI=1S/C17H18ClNO2/c1-3-13-8-12(2)9-16(10-13)21-11-17(20)19-15-6-4-14(18)5-7-15/h4-10H,3,11H2,1-2H3,(H,19,20)
• InChI Key: TTYQJANNAGDHMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)C)OCC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol

Description

N-(4-chlorophenyl)-2-(3-ethyl-5-methylphenoxy)acetamide, commonly known as "Clofibric acid," is a pharmaceutical compound that has been widely used in scientific research. It is an analog of fibric acid, which is a class of drugs used to treat high cholesterol and triglyceride levels in the blood. Clofibric acid is an important compound in the field of pharmacology, and its synthesis, mechanism of action, and physiological effects have been extensively studied.

Mechanism of Action

Clofibric acid works by activating peroxisome proliferator-activated receptors (PPARs), which are transcription factors that regulate the expression of genes involved in lipid metabolism. PPARs play a crucial role in the regulation of lipid and glucose metabolism, and their activation by clofibric acid leads to increased fatty acid oxidation, decreased triglyceride synthesis, and increased HDL cholesterol levels.
Biochemical and Physiological Effects
Clofibric acid has been shown to have several biochemical and physiological effects, including the reduction of serum triglyceride levels, increase in HDL cholesterol levels, and improvement in insulin sensitivity. It has also been shown to decrease the expression of pro-inflammatory cytokines and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

Clofibric acid has several advantages for use in lab experiments, including its high purity, stability, and solubility in water and organic solvents. However, it also has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on clofibric acid, including its potential use in the treatment of non-alcoholic fatty liver disease, the prevention of cardiovascular disease, and the development of novel PPAR agonists with improved efficacy and safety profiles. Further studies are also needed to fully understand the mechanism of action of clofibric acid and its potential role in the regulation of lipid and glucose metabolism.

Synthesis Methods

Clofibric acid can be synthesized through several methods, including the condensation of 4-chlorobenzoyl chloride with 3-ethyl-5-methylphenol, followed by the reaction of the resulting intermediate with sodium acetate. Another method involves the reaction of 4-chlorobenzoic acid with 3-ethyl-5-methylphenol in the presence of phosphorus oxychloride, followed by hydrolysis with sodium hydroxide.

Scientific Research Applications

Clofibric acid has been used in various scientific research studies, including its role in the regulation of lipid metabolism, the treatment of liver diseases, and the prevention of atherosclerosis. It has also been studied for its anti-inflammatory and antitumor properties.